Cas no 2228351-54-8 (tert-butyl N-5-methoxy-2-(piperidin-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-5-methoxy-2-(piperidin-2-yl)phenylcarbamate
• CAS No: 2228351-54-8
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 5810674
• PubChem ID: 165755286
• Update Time: 2025-10-28

tert-butyl N-5-methoxy-2-(piperidin-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-methoxy-2-(piperidin-2-yl)phenylcarbamate
• 2228351-54-8
• EN300-1890335
• tert-butyl N-[5-methoxy-2-(piperidin-2-yl)phenyl]carbamate

• Inchi： 1S/C17H26N2O3/c1-17(2,3)22-16(20)19-15-11-12(21-4)8-9-13(15)14-7-5-6-10-18-14/h8-9,11,14,18H,5-7,10H2,1-4H3,(H,19,20)
• InChI Key： OFMUKFYQNRYGJD-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1C1CCCCN1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-5-methoxy-2-(piperidin-2-yl)phenylcarbamate

Comprehensive Guide to tert-butyl N-5-methoxy-2-(piperidin-2-yl)phenylcarbamate (CAS No. 2228351-54-8)

tert-butyl N-5-methoxy-2-(piperidin-2-yl)phenylcarbamate (CAS No. 2228351-54-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate derivatives, which are known for their versatility in drug discovery and medicinal chemistry. Its unique structural features, including the tert-butyl group and piperidine ring, make it a valuable intermediate for developing bioactive molecules.

The molecular formula of tert-butyl N-5-methoxy-2-(piperidin-2-yl)phenylcarbamate is C17H26N2O3, with a molecular weight of approximately 306.40 g/mol. The presence of the methoxy group and piperidine moiety enhances its solubility in organic solvents, making it suitable for various synthetic applications. Researchers often explore this compound for its potential in designing central nervous system (CNS) targeting agents, given the pharmacological relevance of piperidine derivatives.

In recent years, the demand for tert-butyl N-5-methoxy-2-(piperidin-2-yl)phenylcarbamate has surged due to its role in developing novel neurological therapeutics. With the growing focus on neurodegenerative diseases like Alzheimer's and Parkinson's, this compound has gained attention as a key building block for small molecule inhibitors and receptor modulators. Its structural flexibility allows for modifications that can enhance blood-brain barrier permeability, a critical factor in CNS drug development.

From a synthetic chemistry perspective, tert-butyl N-5-methoxy-2-(piperidin-2-yl)phenylcarbamate is often prepared via multi-step organic reactions, including Boc-protection and amide coupling strategies. The tert-butyloxycarbonyl (Boc) group serves as a protective moiety for amines, ensuring stability during complex synthetic routes. This feature is particularly valuable in peptide synthesis and combinatorial chemistry, where selective deprotection is required.

The compound's stability under standard laboratory conditions makes it a reliable choice for long-term storage and transportation. However, like many carbamate-based compounds, it should be handled with care to avoid moisture exposure, which could lead to hydrolysis. Proper storage in a cool, dry environment under inert atmosphere is recommended to maintain its integrity.

Beyond pharmaceutical applications, tert-butyl N-5-methoxy-2-(piperidin-2-yl)phenylcarbamate has shown promise in material science, particularly in the development of functionalized polymers. Its aromatic and heterocyclic components can be incorporated into polymer backbones to create materials with tailored properties, such as enhanced thermal stability or specific molecular recognition capabilities.

For researchers sourcing this compound, it's essential to verify the purity through analytical techniques like HPLC or NMR spectroscopy. Reputable suppliers typically provide certificates of analysis (CoA) detailing the compound's characteristics, including melting point, solubility, and impurity profiles. These quality control measures ensure reproducibility in experimental outcomes.

As the field of precision medicine advances, compounds like tert-butyl N-5-methoxy-2-(piperidin-2-yl)phenylcarbamate will continue to play a pivotal role in drug discovery pipelines. Its structural motifs align well with current trends in fragment-based drug design, where smaller molecular units are optimized for target engagement. This approach has gained traction in addressing challenging therapeutic targets, including protein-protein interactions.

In conclusion, tert-butyl N-5-methoxy-2-(piperidin-2-yl)phenylcarbamate (CAS No. 2228351-54-8) represents a versatile and pharmacologically relevant compound with broad applications in medicinal chemistry and material science. Its unique combination of carbamate functionality, piperidine ring, and methoxy substitution offers multiple avenues for structural optimization, making it a valuable asset in modern research and development efforts.